N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-[3-(3-fluorophenyl)phenyl]-1-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H27FN2O3/c1-32-24-8-9-25(30)21(16-24)17-29-12-10-18(11-13-29)26(31)28-23-7-3-5-20(15-23)19-4-2-6-22(27)14-19/h2-9,14-16,18,30H,10-13,17H2,1H3,(H,28,31)
• InChI Key: QNXRKVGJHFALAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)CN2CCC(CC2)C(=O)NC3=CC=CC(=C3)C4=CC(=CC=C4)F
• Molecular Formula: C26H27FN2O3
• Molecular Weight: 434.5 g/mol

Description

N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide, also known as F17464, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. F17464 is a selective dopamine D3 receptor antagonist that has been shown to have promising results in preclinical studies for various neurological and psychiatric disorders.

Mechanism of Action

N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide exerts its pharmacological effects by selectively blocking dopamine D3 receptors, which are primarily expressed in the mesocorticolimbic system of the brain. By blocking these receptors, N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide modulates the activity of dopaminergic neurons, which are involved in the regulation of reward, motivation, and cognition.
Biochemical and Physiological Effects:
N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide has been shown to have several biochemical and physiological effects in preclinical studies. In animal models, N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide has been shown to decrease drug-seeking behavior in cocaine-addicted rats and improve motor function in a mouse model of Parkinson's disease. N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide has also been shown to have anxiolytic and antidepressant-like effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide is its selectivity for dopamine D3 receptors, which allows for more targeted pharmacological effects. However, one limitation of N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide is its relatively low potency compared to other dopamine D3 receptor antagonists. Additionally, further studies are needed to determine the safety and efficacy of N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide in humans.

Future Directions

There are several potential future directions for research on N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists for the treatment of neurological and psychiatric disorders. Additionally, further studies are needed to determine the long-term safety and efficacy of N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide in humans. Finally, the potential use of N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide as a tool compound for the study of dopamine D3 receptor function in the brain warrants further investigation.
Conclusion:
In conclusion, N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications in various neurological and psychiatric disorders. N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide exerts its pharmacological effects by selectively blocking dopamine D3 receptors, which are implicated in the pathophysiology of these disorders. While further studies are needed to determine the safety and efficacy of N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide in humans, its potential as a tool compound and therapeutic agent warrants continued research in this area.

Synthesis Methods

The synthesis of N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide involves several steps, including the reaction of 3'-fluoro-3-biphenylcarboxylic acid with 2-hydroxy-5-methoxybenzylamine to form a biphenylamine intermediate. The intermediate is then reacted with piperidine-4-carboxylic acid to form the final compound, N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide.

Scientific Research Applications

N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and drug addiction. In preclinical studies, N-(3'-fluoro-3-biphenylyl)-1-(2-hydroxy-5-methoxybenzyl)-4-piperidinecarboxamide has been shown to have potent and selective antagonistic activity against dopamine D3 receptors, which are implicated in the pathophysiology of these disorders.